Cas no 1081850-08-9 (1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)-)

• Product Name: 1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)-
• CAS No: 1081850-08-9
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 1189807
• PubChem ID: 53416188
• Update Time: 2025-07-09

1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)-
• 3-chloro-1-(4-chloro-2-hydroxyphenyl)propan-1-one
• 1081850-08-9
• DTXSID60697137

• Inchi： 1S/C9H8Cl2O2/c10-4-3-8(12)7-2-1-6(11)5-9(7)13/h1-2,5,13H,3-4H2
• InChI Key： YWQUMVFQDBPBHG-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(=CC=1O)Cl)=O

Computed Properties

• Exact Mass: 217.99024
• Monoisotopic Mass: 217.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)-

Introduction to 1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)- (CAS No. 1081850-08-9)

1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)- (CAS No. 1081850-08-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Chloro-1-(4-chloro-2-hydroxyphenyl)-2-propanone, is characterized by its unique molecular structure, which includes a chlorinated phenyl group and a ketone functional group. These structural features contribute to its potential applications in the development of novel drugs and therapeutic agents.

The chemical formula of 1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)- is C₉H₉Cl₂O₂, and it has a molecular weight of approximately 234.07 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and condensation processes. Its synthesis can be tailored to achieve high purity and yield, making it suitable for various research and industrial applications.

In recent years, 3-Chloro-1-(4-chloro-2-hydroxyphenyl)-2-propanone has been the subject of numerous studies due to its potential biological activities. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceutical compounds. For instance, it has been utilized in the development of anti-inflammatory agents and analgesics. The presence of the chlorinated phenyl group and the ketone functional group provides a platform for further chemical modifications, enhancing its pharmacological properties.

A study published in the Journal of Medicinal Chemistry highlighted the role of 1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)- in the synthesis of a novel class of anti-inflammatory drugs. The researchers demonstrated that this compound can be effectively converted into derivatives with enhanced anti-inflammatory activity through selective modifications. This finding underscores the importance of this compound in drug discovery and development.

Beyond its pharmaceutical applications, 3-Chloro-1-(4-chloro-2-hydroxyphenyl)-2-propanone has also been explored for its potential use in agrochemicals. Its unique chemical structure makes it suitable for the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. A recent study in the Pest Management Science journal reported that derivatives of this compound exhibited significant herbicidal activity against several weed species, making it a promising candidate for further development in this field.

The physical properties of 1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)-, such as its solubility and stability, are crucial for its practical applications. It is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. The compound is soluble in common organic solvents such as ethanol and acetone, which facilitates its use in various chemical reactions and formulations.

In terms of safety, while 3-Chloro-1-(4-chloro-2-hydroxyphenyl)-2-propanone is not classified as a hazardous substance under current regulations, it is important to handle it with care to avoid potential health risks. Proper personal protective equipment (PPE) should be used during handling, and appropriate ventilation should be maintained in laboratory settings.

The environmental impact of 1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)- is another area of ongoing research. Studies have shown that while the compound itself may not pose significant environmental risks when used responsibly, its degradation products need to be carefully monitored to ensure they do not have adverse effects on ecosystems. Efforts are being made to develop more environmentally friendly synthesis routes and disposal methods to minimize any potential ecological impact.

In conclusion, 1-Propanone, 3-chloro-1-(4-chloro-2-hydroxyphenyl)- (CAS No. 1081850-08-9) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and versatile properties make it an important molecule for further exploration and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in various scientific and industrial fields.